2-Chloro-4-(2,5-dichlorophenyl)benzoic acid, 95%
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Overview
Description
2-Chloro-4-(2,5-dichlorophenyl)benzoic acid, 95% (2,5-dichlorobenzoic acid) is an organic compound that has been used in a variety of scientific research applications. It is a white, crystalline solid with a melting point of 207-209°C, and is soluble in water, ethanol, and methanol. 2,5-dichlorobenzoic acid has a wide range of uses in the laboratory, including as a reagent in organic synthesis and as a catalyst in biochemical and physiological processes. In
Scientific Research Applications
2,5-dichlorobenzoic acid has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in biochemical and physiological processes, and as a reagent in the synthesis of other organic compounds. It has also been used in the synthesis of pharmaceuticals, agrochemicals, and dyes.
Mechanism of Action
2,5-dichlorobenzoic acid acts as a catalyst in biochemical and physiological processes. It is believed to act by binding to the active site of enzymes, which increases the rate of reaction. This binding is thought to be due to the presence of two chlorine atoms in the compound, which form a strong electrostatic attraction with the enzyme's active site.
Biochemical and Physiological Effects
2,5-dichlorobenzoic acid has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of certain bacteria, fungi, and viruses. It has also been found to inhibit the production of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the synthesis of eicosanoids. In addition, 2,5-dichlorobenzoic acid has been found to inhibit the activity of certain enzymes involved in the metabolism of drugs, such as cytochrome P450.
Advantages and Limitations for Lab Experiments
2,5-dichlorobenzoic acid has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and is soluble in a variety of solvents. It is also relatively stable, and can be stored for long periods of time without degradation. However, 2,5-dichlorobenzoic acid does have some limitations. It is not very soluble in organic solvents, and is not very stable in acidic or basic solutions.
Future Directions
The use of 2,5-dichlorobenzoic acid in scientific research is still in its early stages, and there are many potential future directions for its use. One potential future direction is the use of 2,5-dichlorobenzoic acid as a catalyst in the synthesis of organic compounds. This could lead to the development of new and more efficient synthetic methods for the production of pharmaceuticals, agrochemicals, and dyes. Additionally, 2,5-dichlorobenzoic acid could be used as a reagent in the synthesis of other organic compounds, such as polymers and dyes. Finally, 2,5-dichlorobenzoic acid could be used in the development of new drugs, as it has been shown to inhibit the growth of certain bacteria, fungi, and viruses.
Synthesis Methods
2,5-dichlorobenzoic acid can be synthesized using a variety of methods. The most common method is the reaction of 2,5-dichloroaniline with sulfuric acid. This reaction yields a mixture of 2,5-dichlorobenzoic acid and its corresponding isomer, 2,6-dichlorobenzoic acid. The reaction is typically carried out at a temperature of 130-140°C for 1-2 hours. Another method for the synthesis of 2,5-dichlorobenzoic acid is the reaction of 2,5-dichloroaniline with chlorosulfonic acid. This reaction yields a higher yield of 2,5-dichlorobenzoic acid than the sulfuric acid method, and can be carried out at a lower temperature of 80-85°C.
properties
IUPAC Name |
2-chloro-4-(2,5-dichlorophenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7Cl3O2/c14-8-2-4-11(15)10(6-8)7-1-3-9(13(17)18)12(16)5-7/h1-6H,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKPKJEAPOHBANE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=C(C=CC(=C2)Cl)Cl)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7Cl3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80691238 |
Source
|
Record name | 2',3,5'-Trichloro[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80691238 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261906-13-1 |
Source
|
Record name | 2',3,5'-Trichloro[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80691238 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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